Auxarconjugatin A
Overview
Description
Auxarconjugatin A is a natural product found in Auxarthron conjugatum with data available.
Scientific Research Applications
Auxin Biology and Small Molecules
- Auxin, including compounds like Auxarconjugatin A, is crucial for virtually every aspect of plant growth and development. Small molecules with auxin-like activities, such as Auxarconjugatin A, are used in auxin research to facilitate the identification of components modulating auxin metabolism, transport, and signaling (Ma & Robert, 2014).
Auxin Perception Mechanism
- Studies on auxin perception by proteins like TIR1 ubiquitin ligase reveal how auxin and its analogues bind to specific sites, enhancing the interactions between receptor and substrate (Tan et al., 2007).
Auxin in Plant Growth and Development
- Auxin plays a significant role in controlling growth and patterning in plants. Research into auxin transport, perception, and signal transduction elucidates auxin's roles in plant development (Teale, Paponov, & Palme, 2006).
properties
Molecular Formula |
C19H18ClNO3 |
|---|---|
Molecular Weight |
343.8 g/mol |
IUPAC Name |
6-[(1E,3E,5E,7E)-8-(3-chloro-1H-pyrrol-2-yl)octa-1,3,5,7-tetraenyl]-4-methoxy-3-methylpyran-2-one |
InChI |
InChI=1S/C19H18ClNO3/c1-14-18(23-2)13-15(24-19(14)22)9-7-5-3-4-6-8-10-17-16(20)11-12-21-17/h3-13,21H,1-2H3/b5-3+,6-4+,9-7+,10-8+ |
InChI Key |
PVDBICYNLATHGO-MIIZMDLZSA-N |
Isomeric SMILES |
CC1=C(C=C(OC1=O)/C=C/C=C/C=C/C=C/C2=C(C=CN2)Cl)OC |
Canonical SMILES |
CC1=C(C=C(OC1=O)C=CC=CC=CC=CC2=C(C=CN2)Cl)OC |
synonyms |
auxarconjugatin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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